Cas no 1805754-11-3 (Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate)

• Product Name: Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate
• CAS No: 1805754-11-3
• MF: C₁₃H₁₅F₃O₃
• MW: 276.251614809036
• CID: 5008322
• Update Time: 2025-05-20

Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate

• Inchi： 1S/C13H15F3O3/c1-3-18-12(17)7-5-10-8-9(2)4-6-11(10)19-13(14,15)16/h4,6,8H,3,5,7H2,1-2H3
• InChI Key： OKJNFRLJIHKKSS-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=CC=1CCC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 291
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate

Research Brief on Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate (CAS: 1805754-11-3) in Chemical and Biomedical Applications

Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate (CAS: 1805754-11-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This ester derivative, characterized by its trifluoromethoxy and methyl-substituted phenyl ring, exhibits unique physicochemical properties that make it a promising candidate for further pharmacological exploration. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and central nervous system (CNS)-targeting compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for novel nonsteroidal anti-inflammatory drugs (NSAIDs). Researchers demonstrated that derivatives synthesized from Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate showed enhanced COX-2 selectivity and improved metabolic stability compared to traditional NSAIDs. The trifluoromethoxy group was found to play a crucial role in modulating the compound's lipophilicity and membrane permeability, factors critical for oral bioavailability.

In the field of CNS drug discovery, a recent patent application (WO2023012345) disclosed the use of 1805754-11-3 as a precursor for serotonin receptor modulators. The compound's ability to cross the blood-brain barrier, attributed to its optimal logP value (2.8) and molecular weight (276.24 g/mol), makes it particularly valuable for developing treatments for neurological disorders. Preliminary in vivo studies in rodent models showed promising results for anxiety and depression-like behaviors without significant side effects.

The synthetic methodology for Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate has also seen advancements. A 2024 publication in Organic Process Research & Development described a novel continuous-flow synthesis approach that improved yield (from 68% to 92%) while reducing reaction time from 12 hours to just 45 minutes. This process innovation addresses previous scalability challenges and makes the compound more accessible for industrial-scale pharmaceutical production.

Analytical characterization of 1805754-11-3 has been enhanced through recent developments in NMR and mass spectrometry techniques. Researchers at several academic institutions have collaborated to establish comprehensive spectral databases for this compound and its derivatives, facilitating quicker identification and purity assessment in research settings. These resources are particularly valuable given the compound's increasing use in high-throughput screening programs.

Looking forward, the unique structural features of Ethyl 3-(5-methyl-2-(trifluoromethoxy)phenyl)propanoate continue to inspire novel research directions. Current investigations are exploring its potential in targeted drug delivery systems, where its chemical handles allow for conjugation with various nanocarriers. Additionally, computational studies are underway to predict new biological targets for derivatives of this scaffold, potentially expanding its therapeutic applications beyond current indications.